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Compound of Interest

Compound Name: Ethyl-L-NIO hydrochloride

Cat. No.: B15580304 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

of Ethyl-L-NIO hydrochloride, a selective inhibitor of neuronal nitric oxide synthase (nNOS).

Adherence to these guidelines is critical for ensuring laboratory safety and the integrity of your

research.

Chemical and Physical Properties
A summary of the key quantitative data for Ethyl-L-NIO hydrochloride is presented below.

This information is crucial for accurate experimental planning and safety assessments.
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Property Value Source(s)

Chemical Name
N5-(1-iminobutyl)-L-ornithine,

monohydrochloride
--INVALID-LINK--

Alternate Names
L-N5-(1-Iminobutyl)ornithine

hydrochloride
--INVALID-LINK--

CAS Number 150403-97-7
--INVALID-LINK--, --INVALID-

LINK--

Molecular Formula C₉H₁₉N₃O₂・HCl --INVALID-LINK--

Molecular Weight 237.73 g/mol --INVALID-LINK--

Appearance Crystalline solid --INVALID-LINK--

Purity ≥95% --INVALID-LINK--

Solubility

DMF: 0.3 mg/mlDMSO: 2

mg/mlEthanol: 2.5 mg/mlPBS

(pH 7.2): 5 mg/ml

--INVALID-LINK--

Storage -20°C --INVALID-LINK--

Stability ≥ 4 years (at -20°C) --INVALID-LINK--

Personal Protective Equipment (PPE)
Strict adherence to the following PPE guidelines is mandatory when handling Ethyl-L-NIO
hydrochloride to minimize exposure and ensure personal safety.
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PPE Category Specification Rationale

Eye and Face Protection
Tight-sealing safety goggles or

a face shield.

Protects against splashes and

airborne particles of the

compound.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

Prevents skin contact and

absorption.

Skin and Body Protection Lab coat or protective suit.

Provides a barrier against

accidental spills and

contamination of personal

clothing.

Respiratory Protection

A NIOSH/MSHA-approved

respirator should be worn if

exposure limits are exceeded

or if irritation is experienced.

For high airborne

concentrations, a positive-

pressure supplied-air respirator

may be necessary.

Protects against inhalation of

the powdered compound,

which can cause respiratory

irritation.

Handling and Storage Procedures
Proper handling and storage are essential to maintain the chemical's integrity and prevent

accidental exposure.

Workflow for Handling and Storage:

Receiving the Compound Store at -20°C in a Tightly Sealed Container Work in a Well-Ventilated Area or Fume Hood Weighing the Compound Dissolving in Appropriate Solvent Use in Experiment

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of Ethyl-L-NIO hydrochloride.

Step-by-Step Handling Protocol:
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Receiving: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store the compound in a tightly sealed, properly labeled container at -20°C in a dry

and well-ventilated area.

Preparation for Use:

Before opening, allow the container to equilibrate to room temperature to prevent

condensation.

Always handle the compound in a well-ventilated area, preferably within a chemical fume

hood.

Weighing:

Use a dedicated, clean spatula and weighing boat.

Avoid generating dust. If dust is generated, ensure respiratory protection is worn.

Dissolving:

Based on the experimental requirements, dissolve the compound in an appropriate solvent

as indicated in the properties table.

For aqueous solutions, consider preparing fresh daily to ensure stability.

Experimental Protocol: In Vitro Inhibition of Nitric
Oxide Production in Macrophages
This protocol outlines a general procedure for assessing the inhibitory effect of Ethyl-L-NIO
hydrochloride on nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated RAW

264.7 macrophage cells.

Experimental Workflow:
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Preparation

Treatment

Analysis

Culture RAW 264.7 Cells

Seed Cells in 96-well Plate

Pre-incubate with Ethyl-L-NIO hydrochloride

Stimulate with LPS

Incubate for 24 hours

Collect Cell Culture Supernatant

Perform Griess Assay for Nitrite Concentration

Analyze Data and Determine IC50
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Type of Waste?

Unused/Expired Solid Compound

Solid

Contaminated Solutions

Liquid

Contaminated PPE (Gloves, etc.)

PPE

Dispose as Hazardous Chemical Waste in a Labeled, Sealed Container Neutralize with a Weak Base (e.g., Sodium Bicarbonate) to pH 6-8 Dispose in a Designated Hazardous Waste Container

Dispose as Hazardous Chemical Waste or Follow Local Regulations for Neutralized Aqueous Waste

Click to download full resolution via product page

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Ethyl-L-NIO Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15580304#personal-protective-equipment-for-
handling-ethyl-l-nio-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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